Cas no 1404918-16-6 (2-Acetamido-2-(2,3,4-trimethoxyphenyl)acetic acid)

• Product Name: 2-Acetamido-2-(2,3,4-trimethoxyphenyl)acetic acid
• CAS No: 1404918-16-6
• MF: C₁₃H₁₇NO₆
• MW: 283.277184247971
• CID: 5630106
• PubChem ID: 63704499
• Update Time: 2025-09-23

2-Acetamido-2-(2,3,4-trimethoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-2-(2,3,4-trimethoxyphenyl)acetic acid
• 1404918-16-6
• EN300-28286581
• AKOS013015047
• 2-Acetamido-2-(2,3,4-trimethoxyphenyl)acetic acid

• Inchi： 1S/C13H17NO6/c1-7(15)14-10(13(16)17)8-5-6-9(18-2)12(20-4)11(8)19-3/h5-6,10H,1-4H3,(H,14,15)(H,16,17)
• InChI Key： RPLCTROEFUOUTG-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1C(C(=O)O)NC(C)=O)OC)OC

Computed Properties

• Exact Mass: 283.10558726g/mol
• Monoisotopic Mass: 283.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94.1Ų

Additional information on 2-Acetamido-2-(2,3,4-trimethoxyphenyl)acetic acid

Comprehensive Overview of 2-Acetamido-2-(2,3,4-trimethoxyphenyl)acetic acid (CAS No. 1404918-16-6)

2-Acetamido-2-(2,3,4-trimethoxyphenyl)acetic acid (CAS No. 1404918-16-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique acetamido and trimethoxyphenyl functional groups, is often explored for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific biological pathways.

The growing interest in 2-Acetamido-2-(2,3,4-trimethoxyphenyl)acetic acid aligns with current trends in precision medicine and small molecule therapeutics. With the rise of AI-driven drug discovery, compounds like this are being screened for their efficacy in treating complex diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. Its multi-methoxy substitution pattern is particularly noteworthy, as it may enhance bioavailability and target specificity—a hot topic in modern pharmacology.

From a synthetic chemistry perspective, CAS No. 1404918-16-6 presents intriguing challenges and opportunities. The compound's acetic acid moiety allows for further derivatization, making it a versatile intermediate in organic synthesis. This adaptability is crucial for researchers developing structure-activity relationship (SAR) studies, a common focus in academic and industrial labs. Recent publications have highlighted its role in optimizing lead compounds for improved pharmacokinetic profiles.

In the context of green chemistry, the synthesis and application of 2-Acetamido-2-(2,3,4-trimethoxyphenyl)acetic acid are being reevaluated to align with sustainable practices. Scientists are exploring eco-friendly solvents and catalytic systems to produce this compound, addressing the demand for environmentally benign methodologies. This shift reflects broader industry trends toward reducing the environmental footprint of chemical manufacturing.

The compound's potential in nutraceuticals and cosmeceuticals is another area of exploration. Its structural features suggest possible antioxidant or anti-inflammatory properties, which are highly sought after in the wellness industry. As consumers increasingly prioritize natural-derived and bioactive ingredients, CAS No. 1404918-16-6 could emerge as a key player in formulating next-generation health products.

Analytical characterization of 2-Acetamido-2-(2,3,4-trimethoxyphenyl)acetic acid relies heavily on advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for ensuring purity and confirming structural integrity, which are critical for regulatory compliance and reproducibility in research. The compound's spectral data is often shared in open-access databases, facilitating collaboration across the scientific community.

Looking ahead, the demand for high-purity 2-Acetamido-2-(2,3,4-trimethoxyphenyl)acetic acid is expected to rise, driven by its diverse applications. Suppliers and manufacturers are focusing on scalable synthesis routes to meet the needs of academic institutions, pharmaceutical companies, and contract research organizations. This compound exemplifies the intersection of innovation and practicality in modern chemistry.